Cas no 871307-18-5 (Tpl2 Kinase Inhibitor 1)

• Product Name: Tpl2 Kinase Inhibitor 1
• CAS No: 871307-18-5
• MF: C₂₁H₁₄ClFN₆
• MW: 404.82746553421
• MDL: MFCD12405303
• CID: 69171
• PubChem ID: 9549300
• Update Time: 2025-10-11

Tpl2 Kinase Inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• 4-((3-Chloro-4-fluorophenyl)amino)-6-((pyridin-3-ylmethyl)amino)-1,7-naphthyridine-3-carbonitrile
• 4-(3-chloro-4-fluoroanilino)-6-(pyridin-3-ylmethylamino)-1,7-naphthyridine-3-carbonitrile
• 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-[(3-PYRIDINYLMETHYL)AMINO]-1,7-NAPHTHYRIDINE-3-CARBONITRILE
• TC-S 7006
• 4-(3-Chloro-4-fluorophenylamino)-6-(pyridin-3-yl-methylamino)-3-cyano-[1,7]-naphthyridine
• Tpl2 Kinase Inhibitor
• 4-(3-chloro-4-fluorophenylamino)-6-(pyridin-3-ylmethylamino)-1,7-naphthyridine-3-carbonitrile
• Tpl2 Kinase Inhibitor 1
• 4-[(3-Chloro-4-fluorophenyl)amino]-6-[(3-pyridinylmethyl)amino]-1,7-naphthyridine-3-carbonitrile (ACI)
• CHEMBL200381
• NCGC00387471-01
• DTXSID00429555
• DA-58368
• GTPL6051
• MS-26924
• CS-0011091
• DTXCID90380388
• K00599a
• 4-(3-chloro-4-fluoro-anilino)-6-(3-pyridylmethylamino)-1,7-naphthyridine-3-carbonitrile
• 4-[(3-chloro-4-fluorophenyl)amino]-6-[(pyridin-3-ylmethyl)amino]-1,7-naphthyridine-3-carbonitrile
• TC-S 7006; TC S 7006; TCS 7006; Tpl2-IN-2p
• HY-12358
• Tpl2-IN-2p
• 4-(3-chloro-4-fluorophenylamino)-6-(pyridin-3-ylmethylamino)-[1,7]naphthyridine-3-carbonitrile
• CCG-206888
• HMS3229O22
• AKOS015917405
• BDBM50173832
• G13796
• 4-[(3-chloro-4-fluorophenyl)amino]-6-{[(1R)-1-phenylethyl]amino}-[1,7]naphthyridine-3-carbonitril
• TC-S-7006
• Q27089015
• Tpl2 Kinase
• SDCCGSBI-0086790.P003
• SCHEMBL2369872
• EX-A9516
• 871307-18-5
• BCP16321

• MDL： MFCD12405303
• Inchi： 1S/C21H14ClFN6/c22-17-6-15(3-4-18(17)23)29-21-14(8-24)11-26-19-12-28-20(7-16(19)21)27-10-13-2-1-5-25-9-13/h1-7,9,11-12H,10H2,(H,26,29)(H,27,28)
• InChI Key： NMEUKWOOQOHUNA-UHFFFAOYSA-N
• SMILES： N#CC1C(NC2C=C(Cl)C(F)=CC=2)=C2C(C=NC(NCC3C=CC=NC=3)=C2)=NC=1

Computed Properties

• Exact Mass: 404.09500
• Monoisotopic Mass: 404.0952503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.45
• Melting Point: Not available
• Boiling Point: 616.3±55.0 °C at 760 mmHg
• Flash Point: 326.5±31.5 °C
• Refractive Index: 1.71
• PSA: 86.52000
• LogP: 5.19068
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Tpl2 Kinase Inhibitor 1 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tpl2 Kinase Inhibitor 1

Recent Advances in Tpl2 Kinase Inhibitor 1 (871307-18-5): A Comprehensive Research Brief

The compound 871307-18-5, commonly known as Tpl2 Kinase Inhibitor 1, has emerged as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential in modulating key signaling pathways involved in inflammation and cancer. This research brief synthesizes the latest findings on this compound, focusing on its mechanism of action, preclinical efficacy, and potential clinical applications.

Tpl2 (Tumor progression locus 2) kinase, also known as MAP3K8, plays a critical role in the activation of the MAPK signaling pathway, which is implicated in various inflammatory and oncogenic processes. Tpl2 Kinase Inhibitor 1 (871307-18-5) has been identified as a potent and selective inhibitor of Tpl2, offering a novel approach to target diseases driven by aberrant MAPK signaling. Recent studies have demonstrated its efficacy in reducing pro-inflammatory cytokine production and inhibiting tumor growth in preclinical models.

One of the key advancements in the understanding of 871307-18-5 is its unique binding mode to the Tpl2 kinase domain. Structural studies using X-ray crystallography have revealed that the inhibitor forms specific hydrogen bonds and hydrophobic interactions with critical residues in the ATP-binding pocket, leading to high selectivity and potency. This structural insight has paved the way for the design of next-generation inhibitors with improved pharmacokinetic properties.

In vitro and in vivo studies have further elucidated the therapeutic potential of Tpl2 Kinase Inhibitor 1. For instance, in models of rheumatoid arthritis, the compound significantly reduced joint inflammation and bone erosion by suppressing the production of TNF-α and IL-6. Similarly, in oncology, the inhibitor showed promising activity against colorectal and breast cancer cell lines by inhibiting the ERK pathway downstream of Tpl2.

Despite these encouraging results, challenges remain in the clinical translation of 871307-18-5. Issues such as bioavailability, off-target effects, and resistance mechanisms need to be addressed in future research. Ongoing studies are exploring combination therapies with other targeted agents to enhance efficacy and overcome potential resistance.

In conclusion, Tpl2 Kinase Inhibitor 1 (871307-18-5) represents a significant advancement in the development of targeted therapies for inflammatory and oncologic diseases. Its selective inhibition of Tpl2 kinase offers a unique mechanism to modulate disease-relevant pathways, with promising preclinical data supporting further investigation. Future research should focus on optimizing its pharmacological profile and evaluating its safety and efficacy in clinical trials.